Cas no 1261937-16-9 (4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid)
1261937-16-9 structure
Product Name:4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid
CAS No:1261937-16-9
MF:C12H7FO4S
MW:266.244985818863
CID:2764656
PubChem ID:53226831
Update Time:2025-04-21
4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID40690449
- 1261937-16-9
- 4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C12H7FO4S/c13-9-2-6(1-7(3-9)11(14)15)8-4-10(12(16)17)18-5-8/h1-5H,(H,14,15)(H,16,17)
- InChI Key: UWIJALYYEKLNAU-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 266.005
- Monoisotopic Mass: 266.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
- XLogP3: 2.7
4-(3-Carboxy-5-fluorophenyl)thiophene-2-carboxylic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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